Cas no 4166-78-3 (deoleandrosyl-oleandomycin)

• Product Name: deoleandrosyl-oleandomycin
• CAS No: 4166-78-3
• MF: C₂₈H₄₉NO₉
• MW: 543.689969778061
• CID: 927251
• PubChem ID: 3082016
• Update Time: 2025-04-19

deoleandrosyl-oleandomycin Chemical and Physical Properties

Names and Identifiers

• deoleandrosyl-oleandomycin
• 6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-8,14-dihydroxy-5,7,9,12,13,15-hexamethyl-1,11-dioxaspiro[2.13]hexadecane-10,16-dione
• Xylopyranoside, 6R,12S-dihydroxy-5S,7S,8R,11R,13R,15R-hexamethyl-4,10-dioxo-1,9-dioxaspiro(2,13)hexadec-14R-yl 3,4,6-trideoxy-3-(dimethylamino)-, betaD-
• 6,12-Dihydroxy-5,7,8,11,13,15-hexamethyl-4,10-dioxo-1,9-dioxaspiro[2.13]hexadecan-14-yl 3,4,6-trideoxy-3-(dimethylamino)hexopyranoside
• 4166-78-3
• DTXSID80961887
• Desoleandomycin
• Oleandomycin, 3-O-de(2,6-dideoxy-3-O-methyl-alpha-L-arabino-hexopyranosyl)-

• Inchi： 1S/C28H49NO9/c1-13-11-28(12-35-28)25(33)17(5)21(30)15(3)19(7)37-26(34)18(6)22(31)16(4)24(13)38-27-23(32)20(29(8)9)10-14(2)36-27/h13-24,27,30-32H,10-12H2,1-9H3
• InChI Key： NTKKUEDJAPFWRV-UHFFFAOYSA-N
• SMILES： O1CC21C(C(C)C(C(C)C(C)OC(C(C)C(C(C)C(C(C)C2)OC1C(C(CC(C)O1)N(C)C)O)O)=O)O)=O

Computed Properties

• Exact Mass: 543.34073214g/mol
• Monoisotopic Mass: 543.34073214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.1
• Topological Polar Surface Area: 138Ų